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Compound of Interest

Compound Name: 2,2,3,4-Tetramethylpentane

cat. No.: B072125

An In-depth Technical Guide to 2,2,3,4-Tetramethylpentane
CAS Number: 1186-53-4[1][2][3][4][5]

This technical guide provides a comprehensive overview of 2,2,3,4-tetramethylpentane,
tailored for researchers, scientists, and professionals in drug development. The document
covers its chemical and physical properties, spectral data, a detailed, albeit illustrative,
experimental protocol for its synthesis, and a discussion of its known applications.

Chemical and Physical Properties

2,2,3,4-Tetramethylpentane is a branched-chain alkane with the chemical formula C9H20.[1]
[2][6] It is a colorless and flammable liquid with a characteristic strong odor.[6] Due to its highly
branched structure, it exhibits properties that are of interest in fuel science, particularly its high
octane rating which contributes to smoother combustion in internal combustion engines. Its low
toxicity and minimal environmental impact are also notable characteristics.[6]

Table 1: Physical and Chemical Properties of 2,2,3,4-Tetramethylpentane

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b072125?utm_src=pdf-interest
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_1186-53-4_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4-Tetramethylpentane
https://connectsci.au/ch/article/39/12/2095/10171/Synthesis-of-3-4-Methoxyphenyl-2-2-4-4
https://www.benchchem.com/product/b096541
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1186534&Mask=200
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_1186-53-4_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_4-Tetramethylpentane
https://www.chemicalbook.com/SpectrumEN_1070-87-7_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_1070-87-7_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_1070-87-7_1HNMR.htm
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1186-53-4 [11[2][3][41[5]
Molecular Formula C9H20 [LI[21[3][4][5]16]
Molecular Weight 128.26 g/mol [1112][31[4][6]
Boiling Point 133.0-133.9°C at 760 mmHg  [2][6]

Melting Point -121.0 °C [2]

Density 0.72 g/cm?3 [2][6]
Refractive Index 1.405 [2][6]

Flash Point 255°C [2][6]

Vapor Pressure

10.2 mmHg at 25 °C

[2][6]

Water Solubility

3.869 mg/L at 25 °C

(estimated)

[7]

Spectral Data

The structural characterization of 2,2,3,4-tetramethylpentane is supported by various
spectroscopic techniques.

Table 2: Key Spectral Data for 2,2,3,4-Tetramethylpentane
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Spectroscopic Data Key Features Reference

Multiple signals corresponding
13C NMR to the different carbon [1]

environments.

Signals corresponding to the
1H NMR chemically distinct hydrogen

environments.

Molecular ion peak and
Mass Spectrometry (GC-MS) characteristic fragmentation [2][5]

pattern.

Experimental Protocols
Hypothetical Synthesis of 2,2,3,4-Tetramethylpentane

A direct and detailed experimental protocol for the synthesis of 2,2,3,4-tetramethylpentane is
not readily available in the surveyed literature. However, a plausible synthetic route can be
adapted from the preparation of structurally similar, highly branched alkanes, such as 2,2,4,4-
tetramethylpentane. The following protocol is a hypothetical procedure based on the reaction of
a Grignard reagent with a suitable alkyl halide.

Objective: To synthesize 2,2,3,4-tetramethylpentane via a Grignard reaction.

Materials:

3-chloro-2,2-dimethylbutane

Magnesium turnings

Isopropyl bromide

Dry diethyl ether (anhydrous)

1 M Hydrochloric acid

Saturated sodium bicarbonate solution
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e Anhydrous magnesium sulfate

» Standard laboratory glassware for Grignard reaction (three-necked flask, dropping funnel,
condenser)

e Inert atmosphere (Nitrogen or Argon)
Methodology:
o Preparation of Isopropylmagnesium Bromide (Grignard Reagent):

o In a flame-dried three-necked flask equipped with a dropping funnel, condenser, and
nitrogen inlet, place magnesium turnings.

o Add a small amount of dry diethyl ether to cover the magnesium.

o Add a solution of isopropyl bromide in dry diethyl ether dropwise from the dropping funnel
to initiate the reaction.

o Once the reaction starts (indicated by bubbling and a grayish appearance), add the
remaining isopropyl bromide solution at a rate that maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the Grignard reagent.

e Coupling Reaction:
o Cool the Grignard reagent solution in an ice bath.

o Add a solution of 3-chloro-2,2-dimethylbutane in dry diethyl ether dropwise to the cooled
Grignard reagent with vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2 hours.

o Work-up and Purification:
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o Cool the reaction mixture in an ice bath and slowly quench by adding 1 M hydrochloric
acid.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,
and brine.

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent and remove the solvent by rotary evaporation.

o Purify the crude product by fractional distillation to obtain 2,2,3,4-tetramethylpentane.

Applications and Relevance to Drug Development

2,2,3,4-Tetramethylpentane is primarily of interest in the field of fuel science as a high-octane
component.[4] Its highly branched structure is a desirable characteristic for gasoline, as it
resists knocking during combustion.

In the context of research and drug development, there are no direct applications of 2,2,3,4-
tetramethylpentane as a therapeutic agent or a key intermediate in the synthesis of
pharmaceuticals based on the available literature. Its use is generally limited to that of a non-
polar solvent or as a reference compound in analytical techniques such as gas
chromatography due to its well-defined physical properties. The low toxicity of this compound is
a favorable attribute.[6]

Visualizations
Synthesis Pathway

The following diagram illustrates the hypothetical synthesis of 2,2,3,4-tetramethylpentane
from 3-chloro-2,2-dimethylbutane and isopropyl bromide via a Grignard reaction.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://www.benchchem.com/product/b096541
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1070-87-7_1HNMR.htm
https://www.benchchem.com/product/b072125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Mg

Product

- 2,2,3,4-Tetramethylpentane
Intermediates .
+ Mg Coupling T
Isopropyl bromide in dry ether Isopropylmagnesium bromide

3-chloro-2,2-dimethylbutane

Click to download full resolution via product page

Caption: Hypothetical synthesis of 2,2,3,4-tetramethylpentane.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of
2,2,3,4-tetramethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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